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Abstract
Licraside, a flavonoid glycoside also known as Licuroside or Liquiritigenin-4'-apiosyl-glucoside,

is a natural compound isolated from the roots and rhizomes of Glycyrrhiza species, particularly

Glycyrrhiza uralensis (Licorice). This document provides a comprehensive overview of

Licraside, detailing its discovery through isolation, its physicochemical properties, and its

significant biological activities. Notably, Licraside has demonstrated potential as a tyrosinase

inhibitor, an antioxidant, and an anti-inflammatory agent. This guide summarizes key

quantitative data, provides detailed experimental protocols for its isolation and analysis, and

visualizes the cellular signaling pathways influenced by licorice flavonoids, including Licraside.

Table 1: Physicochemical Properties of Licraside

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1675308?utm_src=pdf-interest
https://www.benchchem.com/product/b1675308?utm_src=pdf-body
https://www.benchchem.com/product/b1675308?utm_src=pdf-body
https://www.benchchem.com/product/b1675308?utm_src=pdf-body
https://www.benchchem.com/product/b1675308?utm_src=pdf-body
https://www.benchchem.com/product/b1675308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Alternate Names
Licuroside, Liquiritigenin-4'-

apiosyl-glucoside
[1]

CAS Number 29913-71-1 N/A

Molecular Formula C26H30O13 [2]

Molecular Weight 550.51 g/mol [2]

Natural Source
Glycyrrhiza uralensis,

Glycyrrhiza glabra
[1]

Discovery and Isolation
Licraside is a naturally occurring compound and its discovery is intrinsically linked to the

phytochemical analysis of licorice root, a staple in traditional medicine. The primary method for

obtaining Licraside is through extraction and chromatographic purification from its natural

source, rather than by total chemical synthesis.

General Isolation Workflow
The isolation of Licraside from Glycyrrhiza uralensis typically involves a multi-step process

beginning with extraction, followed by fractionation and purification using various

chromatographic techniques.
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Extraction & Pre-purification

Chromatographic Purification

Dried Glycyrrhiza uralensis Root Powder

Heat Reflux Extraction with 80% Ethanol

Vacuum Concentration of Filtrate

Partitioning with Ethyl Acetate

Freeze-Drying of Ethyl Acetate Fraction

High-Performance Centrifugal
Partition Chromatography (HPCPC)

Crude Extract

Collection of Fractions

HPLC Purity Analysis

Mass Spectrometry (ESI-MSn)
Structure Identification

pure_licraside

Purified Licraside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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